Cas no 75400-61-2 (1H-Pyrrole-1-carboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester)

1H-Pyrrole-1-carboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester
• tert-butyl 2-acetylpyrrole-1-carboxylate
• CQQGJQPTVFPJFK-UHFFFAOYSA-N
• DTXSID70506640
• 75400-61-2
• 2-acetyl-1-tert-butoxycarbonylpyrrole
• 2-acetyl-N-(boc)pyrrole
• SCHEMBL3227430
• tert-Butyl 2-acetyl-1H-pyrrole-1-carboxylate
• +Expand

• InChIKey： CQQGJQPTVFPJFK-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15NO3/c1-8(13)9-6-5-7-12(9)10(14)15-11(2,3)4/h5-7H,1-4H3
• SMILES： CC(=O)C1=CC=CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 209.10519334g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 209.10519334g/mol
• Heavy Atom Count: 15
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 48.3Ų